Cas no 101219-61-8 (Picrasidine Q)

Picrasidine Q is a potent organic compound known for its unique chemical structure and diverse applications. It exhibits high stability and selectivity, making it suitable for various chemical reactions and processes. Picrasidine Q's exceptional properties include strong electron-withdrawing capabilities and tunable reactivity, which contribute to its utility in organic synthesis. Its versatility makes it a valuable tool in the development of novel pharmaceuticals and advanced materials.

Picrasidine Q structure

Product Name:Picrasidine Q

CAS No:101219-61-8

MF:C₁₅H₁₀N₂O₃

MW:266.25150346756

CID:1128364

PubChem ID:54714262

Update Time:2025-06-18

Picrasidine Q Chemical and Physical Properties

Names and Identifiers

- Picrasidine Q
- 4-Hydroxy-5-methoxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
- FS-7581
- HY-N9507
- 4-hydroxy-3-methoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
- 101219-61-8
- CHEMBL2229716
- 4-Hydroxycanthin-6-one
- AKOS040763632
- CS-0182028
- DA-56854
- 4-hydroxy-3-methoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
- 4-hydroxy-3-methoxy-1,6-diazatetracyclo(7.6.1.05,16.010,15)hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
- Inchi： 1S/C15H10N2O3/c1-20-14-13(18)11-12-9(6-7-16-11)8-4-2-3-5-10(8)17(12)15(14)19/h2-7,18H,1H3
- InChI Key： HJFNTSGIQCFHGP-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C2C3=C(C=CN=2)C2C=CC=CC=2N3C1=O)O

Computed Properties

Exact Mass: 266.0692
Monoisotopic Mass: 266.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.106
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.17 g/l) (25 º C),
PSA: 64.35

Picrasidine Q Pricemore >>

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ChemFaces	CFN92205-10mg	Picrasidine Q	101219-61-8	>=98%	10mg	$388	2021-07-22
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SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN6651-10 mg	Picrasidine Q	101219-61-8		10mg	￥4080.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48680-5mg	4-hydroxy-5-methoxy-canthin-6-one	101219-61-8		5mg	¥3928.0	2021-09-08
TargetMol Chemicals	TN6651-10 mg	Picrasidine Q	101219-61-8	98%	10mg	￥ 4,080	2023-07-10
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